Cas no 4140-68-5 (N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide)
4140-68-5 structure
Product Name:N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide
CAS No:4140-68-5
MF:C8H7F2N3O3
MW:231.156288385391
CID:926943
PubChem ID:235929
Update Time:2025-04-19
N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide
- 3-Amino-4.6-difluor-2-nitro-acetanilid
- AC1L5VGW
- AC1Q4N3T
- AR-1J8400
- N-(3-AMINO-4,6-DIFLUORO-2-NITRO-PHENYL)ACETAMIDE
- NSC37834
- 4140-68-5
- DTXSID80284588
- NSC-37834
-
- Inchi: 1S/C8H7F2N3O3/c1-3(14)12-7-5(10)2-4(9)6(11)8(7)13(15)16/h2H,11H2,1H3,(H,12,14)
- InChI Key: ZTZUHQLFAKGCBK-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C(=C1NC(C)=O)[N+](=O)[O-])N)F
Computed Properties
- Exact Mass: 231.04561
- Monoisotopic Mass: 231.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.593
- Boiling Point: 417.5°C at 760 mmHg
- Flash Point: 206.3°C
- Refractive Index: 1.625
- PSA: 98.26
- LogP: 2.59100
N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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